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Introduction
Astra Blue, also known as Basic Blue 140 or Astra Blue 6GLL, is a synthetic, water-soluble

copper phthalocyanine dye.[1][2] It is widely employed in histology, cytology, and botany as a

selective stain for acidic polysaccharides.[1][3] Its distinct blue coloration and high specificity

make it an invaluable tool for differentiating various cellular components, particularly in plant

and animal tissues. In botanical microtechniques, it is a cornerstone of differential staining

protocols, most notably in combination with Safranin O, to distinguish between cellulosic and

lignified cell walls.[4][5] This guide provides an in-depth overview of the chemical and physical

properties of Astra Blue, its mechanism of action, and detailed experimental protocols for its

application.

Chemical and Physical Properties
Astra Blue is characterized as a dark crystalline powder.[6] While there are variations in the

reported molecular formula across different suppliers and databases, the most commonly cited

chemical identity is provided below. It is crucial for researchers to consult the certificate of

analysis for the specific lot in use.

The dye is soluble in water, ethanol, methanol, and DMSO.[1][3][7] Due to its moisture-

sensitive nature, it is recommended to store the compound in a desiccated environment at

room temperature to maintain its reactivity.[1]
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Data Summary
The quantitative chemical and physical properties of Astra Blue are summarized in the table

below for ease of reference.

Property Value Source(s)

IUPAC Name

(N,N',N”-Tris(3-

(dimethylamino)propyl)-29H,31

H-

phthalocyaninetrisulphonamida

to(2-)-

N29,N30,N31,N32)copper

triacetate

[8]

Synonyms
Astra Blue 6GLL, Basic Blue

140, Astra Blue FM, C.I. 48048
[1][6][8][9][10]

CAS Number 82864-57-1 [1][3][9][10]

Molecular Formula
C₄₇H₅₂CuN₁₄O₆S₃ (Most

Common)
[1][3][6][8]

Alternative Formulas
C₅₀H₆₄CuN₁₄O₆S₃,

C₅₃H₆₄CuN₁₄O₁₂S₃
[2][11]

Molecular Weight
1068.75 g/mol (for

C₄₇H₅₂CuN₁₄O₆S₃)
[1][3][6][9]

Appearance
Dark blue, purple, or dark

green powder
[6]

Solubility
Water (~0.5%), Ethanol,

Methanol, DMSO
[1][3][7][9]

Absorption Maximum (λmax) 601 - 615 nm (in H₂O) [7][9]

pH 4.9 (1% aqueous solution) [12]

Storage Desiccate at room temperature [1]
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Mechanism of Action
Astra Blue functions as a cationic (basic) dye that selectively binds to anionic (acidic)

macromolecules within tissues. The core of its mechanism is electrostatic interaction. In an

acidic aqueous solution, the dye carries a positive charge, which facilitates the formation of

strong ionic bonds, or "double salt bridges," with negatively charged chemical groups on tissue

components.[2][13]

In plant histology, Astra Blue is primarily used to stain non-lignified cell walls. It binds to the

negatively charged carboxyl groups of pectic substances (polygalacturonic acid) and the

hydroxyl groups of cellulose and hemicellulose.[14][15] This results in a distinct blue coloration

of these structures. Conversely, it does not bind to lignin, which allows for effective

counterstaining with reagents like Safranin O that have an affinity for lignified tissues.[12]

Similarly, in animal tissues, it is effective in staining acid mucopolysaccharides and

glycosaminoglycans found in cartilage and connective tissue.[3][7]

Visualization of Staining Mechanism
The following diagram illustrates the electrostatic binding of cationic Astra Blue dye to anionic

polysaccharides in a plant cell wall.
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Figure 1: Astra Blue Staining Mechanism
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Figure 2: Safranin-Astra Blue Staining Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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